Lubazodone
Lubazodone
Lubazodone (YM-992, YM-35,995) is an arylpiperazine antidepressant which was being developed as a treatment for depression and obsessive compulsive disorder, and reached phase II clinical trials, but was discontinued. It acts as a serotonin reuptake inhibitor and 5-HT2A receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
161178-07-0
VCID:
VC0060609
InChI:
InChI=1S/C14H18FNO2/c15-13-4-5-14(12-3-1-2-11(12)13)18-9-10-8-16-6-7-17-10/h4-5,10,16H,1-3,6-9H2/t10-/m0/s1
SMILES:
C1CC2=C(C=CC(=C2C1)F)OCC3CNCCO3
Molecular Formula:
C14H18FNO2
Molecular Weight:
251.3 g/mol
Lubazodone
CAS No.: 161178-07-0
Main Products
VCID: VC0060609
Molecular Formula: C14H18FNO2
Molecular Weight: 251.3 g/mol
| CAS No. | 161178-07-0 |
|---|---|
| Product Name | Lubazodone |
| Molecular Formula | C14H18FNO2 |
| Molecular Weight | 251.3 g/mol |
| IUPAC Name | (2S)-2-[(7-fluoro-2,3-dihydro-1H-inden-4-yl)oxymethyl]morpholine |
| Standard InChI | InChI=1S/C14H18FNO2/c15-13-4-5-14(12-3-1-2-11(12)13)18-9-10-8-16-6-7-17-10/h4-5,10,16H,1-3,6-9H2/t10-/m0/s1 |
| Standard InChIKey | HTODIQZHVCHVGM-JTQLQIEISA-N |
| Isomeric SMILES | C1CC2=C(C=CC(=C2C1)F)OC[C@@H]3CNCCO3 |
| SMILES | C1CC2=C(C=CC(=C2C1)F)OCC3CNCCO3 |
| Canonical SMILES | C1CC2=C(C=CC(=C2C1)F)OCC3CNCCO3 |
| Description | Lubazodone (YM-992, YM-35,995) is an arylpiperazine antidepressant which was being developed as a treatment for depression and obsessive compulsive disorder, and reached phase II clinical trials, but was discontinued. It acts as a serotonin reuptake inhibitor and 5-HT2A receptor antagonist. |
| Synonyms | (2S)-2-[(7-fluoro-2,3-dihydro-1H-inden-4-yl)oxymethyl]morpholine |
| PubChem Compound | 157919 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume